Cas no 719278-42-9 (1H-Pyrrole-2,5-dicarboxamide)

• Product Name: 1H-Pyrrole-2,5-dicarboxamide
• CAS No: 719278-42-9
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD18810114
• CID: 558365
• PubChem ID: 21622235
• Update Time: 2025-08-05

1H-Pyrrole-2,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dicarboxamide
• 1H-Pyrrole-2,5-dicarboxamide(9CI)
• SB63729
• AKOS027413257
• SCHEMBL3576164
• 2,5-dicarboxamidopyrrole
• 719278-42-9
• DTXSID90616396
• EN300-226162
• Z2235409303

• MDL： MFCD18810114
• Inchi： 1S/C6H7N3O2/c7-5(10)3-1-2-4(9-3)6(8)11/h1-2,9H,(H2,7,10)(H2,8,11)
• InChI Key： DFIPNKZUNZIMDW-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C(N)=O)N1)N

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 538.7±35.0 °C at 760 mmHg
• Flash Point: 279.6±25.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1H-Pyrrole-2,5-dicarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Pyrrole-2,5-dicarboxamide

Recent Advances in the Study of 1H-Pyrrole-2,5-dicarboxamide (CAS: 719278-42-9) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrrole-2,5-dicarboxamide (CAS: 719278-42-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrrole core and dicarboxamide functional groups, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. Recent literature highlights its role as a versatile scaffold for drug development, particularly in the context of targeting protein-protein interactions and enzyme inhibition.

One of the most notable advancements in the study of 1H-Pyrrole-2,5-dicarboxamide is its application in the design of small-molecule inhibitors for kinases and other enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several promising lead candidates with improved pharmacokinetic properties.

In addition to its kinase inhibitory potential, 1H-Pyrrole-2,5-dicarboxamide has also been investigated for its role in modulating protein-protein interactions (PPIs). A recent study in Nature Chemical Biology reported the development of a novel class of PPI inhibitors based on this scaffold, which effectively disrupt the interaction between key signaling proteins in cancer cells. The study employed a combination of computational modeling and high-throughput screening to identify the most effective derivatives, paving the way for further preclinical evaluation.

The synthetic accessibility of 1H-Pyrrole-2,5-dicarboxamide has also been a focus of recent research. A 2022 publication in Organic Letters detailed an efficient and scalable synthetic route for this compound, utilizing a one-pot multicomponent reaction strategy. This method not only improves the yield and purity of the target compound but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Beyond its applications in drug discovery, 1H-Pyrrole-2,5-dicarboxamide has shown promise in the field of chemical biology as a tool for probing biological systems. For instance, a recent study in ACS Chemical Biology described the use of fluorescently labeled derivatives of this compound to visualize and track the dynamics of specific protein targets in live cells. This approach provides valuable insights into the spatiotemporal regulation of cellular processes and could facilitate the development of new diagnostic tools.

In conclusion, the compound 1H-Pyrrole-2,5-dicarboxamide (CAS: 719278-42-9) represents a highly versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibition to protein-protein interaction modulation, underscore its potential as a cornerstone for future drug discovery efforts. Continued research into its synthetic optimization, biological activity, and therapeutic potential is expected to yield further breakthroughs in the coming years.